Cas no 946345-39-7 (N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-methoxybenzamide)

• Product Name: N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-methoxybenzamide
• CAS No: 946345-39-7
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5514930
• Update Time: 2025-06-14

N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-methoxybenzamide

• Inchi： 1S/C19H22N2O4S/c1-3-26(23,24)21-11-5-7-14-12-16(9-10-18(14)21)20-19(22)15-6-4-8-17(13-15)25-2/h4,6,8-10,12-13H,3,5,7,11H2,1-2H3,(H,20,22)
• InChI Key： DOJKDHUACHCJJS-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(CC)(=O)=O)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-methoxybenzamide

Comprehensive Overview of N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-methoxybenzamide (CAS No. 946345-39-7)

The compound N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-methoxybenzamide (CAS No. 946345-39-7) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a quinoline core with a methoxybenzamide moiety, makes it a promising candidate for various applications, including drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel small-molecule compounds like N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-methoxybenzamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's ethylsulfonyl group enhances its solubility and bioavailability, which are critical factors in drug design. Additionally, its methoxybenzamide component is known to interact with various enzymatic pathways, making it a versatile scaffold for further chemical modifications.

The synthesis of CAS No. 946345-39-7 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in the literature. Its purity and stability are rigorously tested using advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These quality control measures ensure that the compound meets the stringent standards required for research and development purposes.

One of the most frequently asked questions about N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-methoxybenzamide is its potential therapeutic applications. While preclinical studies are ongoing, early data suggest its relevance in inflammatory diseases and cancer research. The compound's ability to modulate specific cell signaling pathways has made it a subject of interest in immunotherapy and oncology. Researchers are also exploring its role in neurodegenerative disorders, given its blood-brain barrier permeability.

From a commercial perspective, CAS No. 946345-39-7 is available through specialized chemical suppliers, often in milligram to gram quantities for laboratory use. Its pricing varies depending on purity and scale, but it remains accessible to academic and industrial researchers. The compound's patent status and intellectual property considerations are also critical for those looking to develop derivative molecules for commercial applications.

In conclusion, N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-methoxybenzamide represents a fascinating area of study in modern chemistry and pharmacology. Its structural complexity and biological potential align with current trends in personalized medicine and drug repurposing. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, particularly in chronic diseases and rare conditions. For scientists and investors alike, staying updated on its developments is essential for leveraging its full potential.